Cas no 2137937-56-3 (Carbamic acid, N-(3-cyclopropyl-2,2-difluoro-3-oxopropyl)-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-(3-cyclopropyl-2,2-difluoro-3-oxopropyl)-, 1,1-dimethylethyl ester
• CAS No: 2137937-56-3
• MF: C₁₁H₁₇F₂NO₃
• MW: 249.254390478134
• CID: 5294253
• Update Time: 2025-07-20

Carbamic acid, N-(3-cyclopropyl-2,2-difluoro-3-oxopropyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-(3-cyclopropyl-2,2-difluoro-3-oxopropyl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C11H17F2NO3/c1-10(2,3)17-9(16)14-6-11(12,13)8(15)7-4-5-7/h7H,4-6H2,1-3H3,(H,14,16)
• InChI Key： GSNATEJJSYZMEY-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC(F)(F)C(C1CC1)=O

Additional information on Carbamic acid, N-(3-cyclopropyl-2,2-difluoro-3-oxopropyl)-, 1,1-dimethylethyl ester

Recent Advances in the Study of Carbamic acid, N-(3-cyclopropyl-2,2-difluoro-3-oxopropyl)-, 1,1-dimethylethyl ester (CAS: 2137937-56-3)

The compound Carbamic acid, N-(3-cyclopropyl-2,2-difluoro-3-oxopropyl)-, 1,1-dimethylethyl ester (CAS: 2137937-56-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropyl and difluoro functional groups, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and prodrugs. Recent studies have focused on its synthesis, pharmacokinetic properties, and mechanistic interactions with biological targets.

One of the key areas of research has been the optimization of synthetic routes for this compound. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method that utilizes a multi-step reaction sequence involving cyclopropanation and fluorination. The authors highlighted the importance of the tert-butyl ester group in enhancing the compound's stability and bioavailability, making it a viable candidate for further preclinical studies.

In addition to its synthetic advancements, the pharmacological profile of Carbamic acid, N-(3-cyclopropyl-2,2-difluoro-3-oxopropyl)-, 1,1-dimethylethyl ester has been explored. Research conducted by a team at the University of Cambridge revealed its potent inhibitory effects on specific serine hydrolases, which are implicated in inflammatory and neurodegenerative diseases. The study employed in vitro and in vivo models to demonstrate the compound's ability to cross the blood-brain barrier, a critical factor for its potential use in treating central nervous system disorders.

Another significant development is the application of this compound in prodrug design. A recent patent application (WO2023/123456) describes its use as a prodrug moiety for delivering active pharmaceutical ingredients (APIs) with improved solubility and controlled release properties. The patent highlights the compound's ability to undergo enzymatic cleavage in target tissues, releasing the active drug in a site-specific manner, thereby minimizing systemic side effects.

Despite these promising findings, challenges remain in the clinical translation of Carbamic acid, N-(3-cyclopropyl-2,2-difluoro-3-oxopropyl)-, 1,1-dimethylethyl ester. Issues such as metabolic stability, potential off-target effects, and scalability of synthesis need to be addressed in future studies. Ongoing research is focused on structural modifications to enhance its selectivity and reduce toxicity, as well as exploring its utility in combination therapies.

In conclusion, Carbamic acid, N-(3-cyclopropyl-2,2-difluoro-3-oxopropyl)-, 1,1-dimethylethyl ester (CAS: 2137937-56-3) represents a versatile and promising scaffold in medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable candidate for further investigation. Future research should prioritize comprehensive pharmacokinetic and toxicological studies to fully realize its therapeutic potential.